Cas no 853804-82-7 (1-cyclopropyl-2-(2,4-difluorophenyl)ethan-1-one)

• Product Name: 1-cyclopropyl-2-(2,4-difluorophenyl)ethan-1-one
• CAS No: 853804-82-7
• MF: C₁₁H₁₀F₂O
• MW: 196.193310260773
• CID: 3432404
• PubChem ID: 23138773
• Update Time: 2025-05-19

1-cyclopropyl-2-(2,4-difluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• ETHANONE, 1-CYCLOPROPYL-2-(2,4-DIFLUOROPHENYL)-
• AKOS011477070
• UKRZQYWMQREIPI-UHFFFAOYSA-N
• 1-cyclopropyl-2-(2,4-difluorophenyl)ethan-1-one
• SCHEMBL3733288
• CS-0236228
• N13026
• 2-(2,4-difluorophenyl)-1-cyclopropylethanone
• 853804-82-7
• 1-cyclopropyl-2-(2,4-difluorophenyl)ethanone
• Z963397510
• 1-cyclopropyl-2-(2,4-difluorophenyl)-ethanone
• EN300-1698179

• Inchi： 1S/C11H10F2O/c12-9-4-3-8(10(13)6-9)5-11(14)7-1-2-7/h3-4,6-7H,1-2,5H2
• InChI Key： UKRZQYWMQREIPI-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC(C1CC1)=O)F

Computed Properties

• Exact Mass: 196.06997126g/mol
• Monoisotopic Mass: 196.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-cyclopropyl-2-(2,4-difluorophenyl)ethan-1-one

1-Cyclopropyl-2-(2,4-Difluorophenyl)Ethan-1-One: A Comprehensive Overview

1-Cyclopropyl-2-(2,4-difluorophenyl)ethan-1-one, a compound with CAS No. 853804-82-7, is an intriguing organic molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropyl group with a difluorophenyl moiety, making it a valuable intermediate in the synthesis of various bioactive compounds. The cyclopropyl group is known for its ring strain, which can impart interesting reactivity and stability to the molecule. Similarly, the difluorophenyl group introduces electronic effects that can influence the compound's interaction with biological systems.

Recent studies have highlighted the potential of 1-cyclopropyl-2-(2,4-difluorophenyl)ethan-1-one as a precursor in the development of novel drugs. For instance, researchers have explored its role in the synthesis of kinase inhibitors, which are critical in targeting various diseases such as cancer and inflammatory disorders. The cyclopropyl group has been shown to enhance the binding affinity of such compounds to their target proteins, while the difluorophenyl group contributes to improved pharmacokinetic properties.

The synthesis of 1-cyclopropyl-2-(2,4-difluorophenyl)ethan-1-one typically involves a multi-step process that begins with the preparation of the cyclopropane ring. This is often achieved through methods such as Simmons-Smith cyclopropanation or transition metal-catalyzed cyclopropanation. The subsequent steps involve coupling reactions to introduce the difluorophenyl group and forming the ketone functionality. Recent advancements in catalytic methods have made this synthesis more efficient and scalable, reducing production costs and environmental impact.

In terms of physical properties, 1-cyclopropyl-2-(2,4-difluorophenyl)ethan-1-one exhibits a melting point of approximately 95°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's stability under thermal and oxidative conditions has also been studied extensively, with results indicating moderate stability that can be enhanced through appropriate storage conditions.

The application of 1-cyclopropyl-2-(2,4-difluorophenyl)ethan-1-one extends beyond drug discovery. It has been utilized as a building block in the synthesis of advanced materials, including polymers and liquid crystals. The cyclopropyl group contributes to the mechanical strength of these materials, while the difluorophenyl group enhances their electronic properties. Recent research has focused on optimizing these materials for use in high-performance electronics and energy storage devices.

From an environmental perspective, understanding the fate and transport of 1-cyclopropyl-2-(2,4-difluorophenyl)ethan-1-one in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial activity playing a significant role in its breakdown. However, further research is needed to evaluate its long-term persistence in different environmental compartments.

In conclusion, 1-cyclopropyl-2-(2,4-difluorophenyl)ethan-1-one (CAS No. 853804-82-7) is a versatile compound with promising applications across multiple disciplines. Its unique structure provides a platform for innovative research in drug development and materials science. As advancements in synthetic methodologies continue to evolve, this compound is likely to play an increasingly important role in both academic and industrial settings.